4-(2-Bromo-4-ethylphenoxy)butanoic acid

• IUPAC Name: 4-(2-bromo-4-ethylphenoxy)butanoic acid
• InChI: InChI=1S/C12H15BrO3/c1-2-9-5-6-11(10(13)8-9)16-7-3-4-12(14)15/h5-6,8H,2-4,7H2,1H3,(H,14,15)
• InChI Key: WWCCSGLMIKBGCD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OCCCC(=O)O)Br
• Molecular Formula: C12H15BrO3
• Molecular Weight: 287.15 g/mol

Description

4-(2-Bromo-4-ethylphenoxy)butanoic acid, also known as BEB, is a chemical compound with the empirical formula C12H15BrO3 and a molecular weight of 287.15. It is a solid substance.

Molecular Structure Analysis

The InChI string of 4-(2-Bromo-4-ethylphenoxy)butanoic acid is 1S/C12H15BrO3/c1-2-9-5-6-11 (10 (13)8-9)16-7-3-4-12 (14)15/h5-6,8H,2-4,7H2,1H3, (H,14,15). This indicates the connectivity and hydrogen count of the molecule but does not provide information about its 3D structure.

Physical And Chemical Properties Analysis

4-(2-Bromo-4-ethylphenoxy)butanoic acid is a solid substance. Its empirical formula is C12H15BrO3, and it has a molecular weight of 287.15.

Scientific Research Applications

Synthesis and Chemical Applications

• Synthesis of Medicinal Intermediates: 4-(2-Bromo-4-ethylphenoxy)butanoic acid is utilized in the synthesis of ethyl 4-bromo-2-butenoate, a medicine intermediate, with a preparation process involving esterification and bromination reactions. This compound shows promising utility in pharmaceutical contexts (Ning, 2002).

Biological and Environmental Research

• Insect Pest Control Agents: Derivatives of this compound, such as ethyl N-{2-[4-(2-butanoyloxycyclohexyl)methyl]phenoxy}ethyl carbamate, are studied for potential applications in insect pest control. These compounds, known as juvenogens, show promise as biochemically activated insect hormonogenic compounds (Wimmer et al., 2007).

Marine Biology

• Natural Occurrence in Marine Algae: Some bromophenol derivatives structurally similar to 4-(2-Bromo-4-ethylphenoxy)butanoic acid, such as those isolated from marine red algae like Polysiphonia urceolata, demonstrate significant antioxidant activity. This suggests potential applications in understanding marine biochemistry and possibly in deriving new antioxidants (Li et al., 2007).

Green Chemistry

• Development of Environment-Friendly Synthesis Methods: Research is focused on developing green and novel methods for synthesizing related compounds. For example, the synthesis of ethyl 4-bromo-4,4-difluoro-3-oxo-2-(triphenylphosphoranylidene)butanoate employs more environmentally friendly techniques, indicating a trend towards sustainable chemistry practices (Ibrayim et al., 2011).

Safety and Hazards

This compound is classified as Acute Tox. 3 Oral, indicating that it is acutely toxic when ingested. It falls under storage class code 6.1C, which includes combustible, acute toxic Cat.3 / toxic compounds or compounds which cause chronic effects.